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Compound of Interest

Compound Name: 3-Bromopiperidine-2,6-dione

Cat. No.: B1280227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and toxicity information for 3-
Bromopiperidine-2,6-dione (CAS No. 62595-74-8). The information is compiled from safety

data sheets, regulatory information, and scientific literature to ensure a thorough understanding

for professionals in research and drug development.

Chemical and Physical Properties
3-Bromopiperidine-2,6-dione, also known as 3-bromoglutarimide, is a brominated

heterocyclic compound. It serves as a key intermediate in the synthesis of more complex,

biologically active molecules, notably in the development of immunomodulatory agents and

Proteolysis Targeting Chimeras (PROTACs).[1]
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Property Value Source

CAS Number 62595-74-8 [2]

Molecular Formula C₅H₆BrNO₂ [1][2][3]

Molecular Weight 192.01 g/mol [1][2][3]

Appearance
White to off-white or light

yellow crystalline powder/solid

Melting Point 107.0 to 111.0 °C

Solubility

Soluble in polar organic

solvents like N,N-

dimethylformamide and

dimethyl sulfoxide; insoluble in

water.

[4]

SMILES C1CC(=O)NC(=O)C1Br [3]

InChIKey
RYSICGXZRVMXDP-

UHFFFAOYSA-N
[1][3]

Safety and Hazard Information
3-Bromopiperidine-2,6-dione is classified as a hazardous substance. Adherence to safety

guidelines is crucial when handling this compound.

GHS Classification and Hazard Statements
The compound is categorized under several hazard classes according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3]
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Sources:[1][2][5]

Signal Word: Warning[3]

Precautionary Statements and First Aid
The following precautionary statements are recommended for handling 3-Bromopiperidine-
2,6-dione.[2][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1280227
http://angenechemical.com/sds/62595-74-8.pdf
https://store.apolloscientific.co.uk/storage/msds/OR41150_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopiperidine-2_6-dione
https://www.benchchem.com/product/b1280227?utm_src=pdf-body
https://www.benchchem.com/product/b1280227?utm_src=pdf-body
http://angenechemical.com/sds/62595-74-8.pdf
https://store.apolloscientific.co.uk/storage/msds/OR41150_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P330 Rinse mouth.
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P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P362+P364
Take off contaminated clothing

and wash it before reuse.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an authorized hazardous

waste collection point.

Sources:[2][5]

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[2]

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

integrity of the compound.
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Handling: Avoid all personal contact, including inhalation.[5] Wear protective clothing, gloves,

and eye/face protection.[2][5] Use in a well-ventilated area and avoid the formation of dust.

[2] Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling.[5]

Storage: Store in a cool, dry, and well-ventilated area.[5] Keep containers securely sealed

when not in use.[5] Recommended storage temperature is between 2-8°C.[2] Store away

from incompatible materials.

Spills: In case of a spill, clean up immediately. Avoid breathing dust and contact with skin and

eyes. Use dry clean-up procedures and avoid generating dust. Place spilled material in a

clean, dry, sealable, and labeled container for disposal.[5]

Toxicity and Biological Activity
While specific quantitative toxicity data such as LD50 or LC50 values for 3-Bromopiperidine-
2,6-dione are not readily available in the public domain, its GHS classification as "Acute

Toxicity, Category 4" indicates that it is harmful through oral, dermal, and inhalation routes of

exposure. The primary health hazards are skin, eye, and respiratory tract irritation.[2][3][5]

Mechanism of Action and Biological Relevance
The piperidine-2,6-dione core, for which 3-Bromopiperidine-2,6-dione is a key synthetic

precursor, is a critical structural motif in a class of drugs known as immunomodulatory imide

drugs (IMiDs). More recently, this scaffold has been extensively used in the development of

Proteolysis Targeting Chimeras (PROTACs).[1][6]

PROTACs are bifunctional molecules that induce the degradation of specific target proteins.[7]

[8] They consist of a ligand that binds to a target protein of interest (POI) and another ligand

that recruits an E3 ubiquitin ligase, connected by a linker.[7][8] The piperidine-2,6-dione moiety

functions as a ligand for the Cereblon (CRBN) E3 ubiquitin ligase.[7] By bringing the target

protein into proximity with the E3 ligase, the PROTAC facilitates the ubiquitination of the target

protein, marking it for degradation by the proteasome.[7]

Derivatives of piperidine-2,6-dione have been shown to possess immunomodulatory properties,

including the ability to reduce the production of the pro-inflammatory cytokine IL-12 and

increase the production of the anti-inflammatory cytokine IL-10 in immune cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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